2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C19H16ClFN4O2S/c20-13-3-7-15(8-4-13)23-18(27)25-19-24-16(11-28-19)9-17(26)22-10-12-1-5-14(21)6-2-12/h1-8,11H,9-10H2,(H,22,26)(H2,23,24,25,27)
• InChI Key: CFHCMPJCGZKNQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=C(C=C3)Cl)F
• Molecular Formula: C19H16ClFN4O2S
• Molecular Weight: 418.9 g/mol

Description

2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide is a synthetic compound that belongs to the class of thiazole derivatives. It is commonly referred to as TAK-659 and has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Research has explored the synthesis and properties of analogs related to the compound, such as benzothiazolinone acetamide derivatives. These compounds have been studied for their vibrational spectra, electronic properties, light harvesting efficiency for dye-sensitized solar cells, and non-linear optical activity. Molecular docking studies with Cyclooxygenase 1 (COX1) suggest potential for understanding ligand-protein interactions, indicating applications in medicinal chemistry and drug design (Mary et al., 2020).

Crystal Structure Analysis

The crystal structure of closely related acetamide compounds has been analyzed, revealing insights into molecular configurations and intermolecular interactions. This information is critical for material science and drug design, helping to predict the behavior of similar compounds in solid states (Saravanan et al., 2016).

Structure-Activity Relationships

Investigations into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have explored various heterocyclic analogs to improve metabolic stability. Such studies are essential for the development of new therapeutics, highlighting the compound's potential as a scaffold for designing inhibitors with specific pharmacological targets (Stec et al., 2011).

Antimicrobial and Antitumor Studies

Synthetic derivatives of benzothiazole, including compounds with structural similarities to 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide, have been evaluated for their antimicrobial and antitumor activities. These studies contribute to the search for new compounds with potential therapeutic applications in treating infections and cancer (Patel et al., 2009), (Yurttaş et al., 2015).

Anticancer Activity

The exploration of fluoro-substituted benzo[b]pyran derivatives for anti-lung cancer activity indicates the potential of structurally related compounds in oncology research. Such studies aim to identify new therapeutic agents with efficacy against cancer at low concentrations, highlighting the broader applicability of this class of compounds (Hammam et al., 2005).